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Compound of Interest

Compound Name: Conessine

Cat. No.: B15610077

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling Conessine, a steroidal alkaloid. Adherence to these procedures is
critical to mitigate risks and ensure operational integrity.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Conessine.

Property Value Source
Molecular Formula C24Ha0N:2

Molecular Weight 356.59 g/mol [1]
Melting Point 126-127°C [2]
Boiling Point 450.4°C at 760 mmHg [2]
Density 1.05 g/cm3 [2]
Solubility in Ethanol =22 mg/mL [2]
Storage Temperature -20°C [3]

Operational Protocols
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Personal Protective Equipment (PPE)

When handling Conessine, a comprehensive approach to personal protection is mandatory to

prevent exposure.[4] The following PPE should be worn at all times:

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989
standard are required. A face shield should be worn over safety glasses if there is a risk of
splashing or dust generation.[5]

Hand Protection: Wear chemical-impermeable gloves, such as disposable nitrile gloves.[2][5]
Gloves should be inspected before use and changed immediately if contact with Conessine
occurs.[6] Hands should be washed thoroughly with soap and water after removing gloves.

[6][7]

Body Protection: A laboratory coat is required.[5] For tasks with a higher risk of
contamination, a chemical-resistant apron or suit should be considered.[8]

Respiratory Protection: Work should be conducted in a well-ventilated area to avoid inhaling
dust.[2] If engineering controls are not sufficient to prevent dust inhalation, a respirator is
required.[5][7]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the stability of Conessine and the

safety of the laboratory environment.

Handling:

Ensure adequate ventilation and use personal protective equipment as outlined above.[2]
Avoid the formation of dust and aerosols.[7]
When handling, do not eat, drink, or smoke.[7]

Wash hands and any exposed skin thoroughly after handling.[3]

Storage:
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Store in a well-ventilated place.[2]

Keep the container tightly closed.[2]

Store in a locked-up area.[2]

The recommended storage temperature is -20°C for long-term stability.[3]

Emergency and Disposal Plans

First Aid Measures

In the event of exposure to Conessine, immediate and appropriate first aid is critical.[9]

Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]

Seek medical attention if irritation persists.[10]

Skin Contact

Take off contaminated clothing. Wash the
affected area with plenty of soap and water.[2]
[7] Seek medical attention if skin irritation

occurs.[7]

Remove the person to fresh air and keep them

comfortable for breathing.[2] If breathing is

Inhalation o _ _ _
difficult or discomfort persists, seek medical
attention.[7][10]

) DO NOT induce vomiting.[9] Seek immediate

Ingestion

medical attention.[9]

Spill and Disposal Procedures

Spill Management:

e Minor Spills:
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o Remove all sources of ignition.[7]
o Wearing appropriate PPE, use dry clean-up procedures to avoid generating dust.[7]
o Collect the residue and place it in a sealed, labeled container for disposal.[7]
e Major Spills:
o Evacuate personnel from the area.[2]
o Alert emergency responders and inform them of the location and nature of the hazard.[7]
o Prevent the spillage from entering drains or water courses.[7]
Disposal Plan: Conessine and its containers must be disposed of as hazardous waste.
o Dispose of contents and container to an appropriate treatment and disposal facility.[2]
» Follow all applicable local, state, and federal regulations for chemical waste disposal.[2]
e DO NOT discharge into sewers or waterways.[7]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Conessine in a
laboratory setting.
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Caption: Workflow for Safe Handling of Conessine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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